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Compound of Interest

Compound Name: 4-Chloro-2-iodophenol

Cat. No.: B1583855

An In-depth Technical Guide to 4-Chloro-2-iodophenol: Properties, Synthesis, and
Applications

Introduction

4-Chloro-2-iodophenol is a halogenated aromatic compound that serves as a pivotal
intermediate in various fields of chemical synthesis. Its unique substitution pattern, featuring a
hydroxyl group and two different halogens on a benzene ring, imparts distinct reactivity that
makes it a valuable building block for more complex molecules. For researchers and
professionals in drug development and material science, understanding the nuanced chemical
properties of this compound is essential for leveraging its synthetic potential. This guide
provides a comprehensive overview of 4-Chloro-2-iodophenol, detailing its physicochemical
properties, synthesis, reactivity, and safety protocols, grounded in established scientific
principles.

Chemical Identity and Molecular Structure

4-Chloro-2-iodophenol is systematically identified by several key descriptors that are crucial
for database searches and regulatory compliance.
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Identifier

Value

CAS Number

71643-66-8[1][2][3]

Molecular Formula

CeH4CIIO[3][4][5]

Molecular Weight

254.45 g/mol [3][5][6]

IUPAC Name 4-chloro-2-iodophenol[5][7]

InChl 1S/C6HA4CII0/c7-4-1-2-6(9)5(8)3-4/h1-3,9H[5][7]
InChlKey JKPLMQJLGBBFLO-UHFFFAOYSA-N[5][7]
SMILES C1=CC(=C(C=C1CN)O[5]

The arrangement of the chloro, iodo, and hydroxyl groups on the phenol ring dictates its

reactivity and steric profile.

Caption: 2D structure of 4-Chloro-2-iodophenol.

Physicochemical Properties

The physical and chemical characteristics of 4-Chloro-2-iodophenol are fundamental to its

handling, storage, and application in reactions.

Property Value / Description Source(s)
White to pale yellow or orange

Appearance ) [2][4]
crystalline powder.

Melting Point 75.0t0 79.0 °C [2]

Boiling Point 225.1 £ 20.0 °C (Predicted) [2]

Density 2.087 + 0.06 g/cm? (Predicted) [2]

pKa 8.07 £ 0.18 (Predicted) [2]
Soluble in ethanol, ethers, and

Solubility benzene; slightly soluble in [4]
water.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2601-M-X3.pdf
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8293653_EN.htm
https://www.scbt.com/es/p/4-chloro-2-iodophenol-71643-66-8
https://www.scbt.com/es/p/4-chloro-2-iodophenol-71643-66-8
https://www.chembk.com/en/chem/phenol,%204-chloro-2-iodo-
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-iodophenol
https://www.scbt.com/es/p/4-chloro-2-iodophenol-71643-66-8
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-iodophenol
https://www.alachem.co.jp/en/product/71643-66-8
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-iodophenol
https://www.sigmaaldrich.com/US/en/product/synthonixcorporation/sy3h3249f471?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-iodophenol
https://www.sigmaaldrich.com/US/en/product/synthonixcorporation/sy3h3249f471?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-iodophenol
https://www.sigmaaldrich.com/US/en/product/synthonixcorporation/sy3h3249f471?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-iodophenol
https://www.benchchem.com/product/b1583855?utm_src=pdf-body
https://www.benchchem.com/product/b1583855?utm_src=pdf-body
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8293653_EN.htm
https://www.chembk.com/en/chem/phenol,%204-chloro-2-iodo-
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8293653_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8293653_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8293653_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8293653_EN.htm
https://www.chembk.com/en/chem/phenol,%204-chloro-2-iodo-
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Data

Characterization of 4-Chloro-2-iodophenol is routinely performed using standard
spectroscopic methods. While raw spectra are best viewed in dedicated databases, their
availability is a key piece of information for identity confirmation.

e Mass Spectrometry (MS): GC-MS data for 4-Chloro-2-iodophenol is available in the NIST
Mass Spectrometry Data Center, which provides fragmentation patterns crucial for structural
elucidation.[5]

« Infrared Spectroscopy (IR): Vapor phase IR spectra are available, which help in identifying
the characteristic vibrational frequencies of the O-H bond, C-O bond, and aromatic C-H and
C-C bonds, as well as the C-Cl and C-I stretches.[5]

Synthesis and Reactivity
Synthetic Protocol: Diazotization-lodination

A common and efficient method for synthesizing 4-Chloro-2-iodophenol is through the
diazotization of 2-amino-4-chlorophenol, followed by a Sandmeyer-type reaction with
potassium iodide.[2][8] This pathway is favored due to the ready availability of the starting
materials and the high yields achievable.

Experimental Protocol:

¢ Dissolution: Dissolve 2-amino-4-chlorophenol (e.g., 50 g, 0.35 mol) in a 2.5N hydrochloric
acid solution (500 ml).[2][8] Causality: The acidic medium is necessary to form the amine
salt, which is soluble and ready for diazotization.

e Cooling: Cool the resulting solution to 0°C in an ice bath. Causality: Diazonium salts are
unstable at higher temperatures; maintaining a low temperature is critical to prevent
decomposition.

» Diazotization: Slowly add a solution of sodium nitrite (e.g., 25.25 g, 0.37 mol) in water (50 ml)
dropwise, keeping the temperature at 0°C.[2][8] Causality: The dropwise addition controls
the exothermic reaction and prevents localized heating.
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e Stirring: Stir the reaction mixture at 0°C for 30 minutes to ensure complete formation of the
diazonium salt.[2][8]

« lodination: Slowly add a pre-cooled solution of potassium iodide (e.g., 70 g, 0.42 mol) in
water (100 ml).[2][8] Causality: The iodide ion displaces the dinitrogen gas from the
diazonium salt to form the C-1 bond.

o Warming and Reaction: Gradually warm the mixture to room temperature and stir overnight.
[2][8] Causality: This allows the substitution reaction to proceed to completion.

o Extraction and Isolation: Extract the product with ethyl acetate. Combine the organic phases
and remove the solvent under reduced pressure to yield the final product, 4-Chloro-2-
iodophenol.[2][8] A yield of 99% has been reported for this procedure.[2][8]
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Caption: Synthetic workflow for 4-Chloro-2-iodophenol.

Chemical Reactivity

The reactivity of 4-Chloro-2-iodophenol is governed by its three functional groups:

e Phenolic Hydroxyl Group: This group confers acidity and can be deprotonated under basic
conditions to form a phenoxide ion, a potent nucleophile. This allows for O-alkylation or O-
acylation reactions.

 lodine Atom: The carbon-iodine bond is the most reactive site for cross-coupling reactions
(e.g., Suzuki, Sonogashira, Heck) due to the high polarizability and good leaving group
ability of iodide.[9] This makes the ortho position to the hydroxyl group a prime site for
introducing new carbon-carbon or carbon-heteroatom bonds.

o Chlorine Atom: The carbon-chlorine bond is significantly less reactive than the C-1 bond in
transition metal-catalyzed cross-coupling reactions. This difference in reactivity allows for
selective functionalization at the 2-position without affecting the 4-position.
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This differential reactivity is a key strategic advantage in multi-step organic synthesis, enabling
the construction of complex, polysubstituted aromatic compounds.

Applications in Research and Drug Development

4-Chloro-2-iodophenol is primarily used as a chemical intermediate.[4] Its applications
include:

e Synthesis of Lead Compounds: It serves as a starting material for creating novel molecular
scaffolds for screening in drug discovery programs.[4]

e Dyes and Pigments: The chromophoric nature of the substituted phenol ring makes it a
precursor in the synthesis of certain dyes and pigments.[4]

¢ Pharmaceutical Intermediates: Halogenated phenols are a common motif in many
pharmaceutical agents. While direct applications of 4-Chloro-2-iodophenol itself are not
widely documented, its analogs like 4-iodophenol are used in synthesizing agonists for
receptors such as the estrogen 3 receptor.[10] The principles of its reactivity are directly
transferable to the synthesis of pharmacologically active molecules.[9][11]

Safety, Handling, and Storage

As a toxic and irritant compound, proper safety protocols must be strictly followed when
handling 4-Chloro-2-iodophenol.[4]

GHS Hazard Classification:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][5]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1][5]

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[1][5]

Specific Target Organ Toxicity (Single Exposure, Category 3): May cause respiratory
irritation.[1]

Handling and Personal Protective Equipment (PPE):
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» Ventilation: Always handle in a well-ventilated area or a chemical fume hood to avoid inhaling
dust or vapors.[12][13]

o Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.[1][12]
» Skin Protection: Use impervious protective gloves and clothing to prevent skin contact.[1][12]
» Respiratory Protection: If exposure limits are exceeded, use a full-face respirator.[12]

o General Hygiene: Do not eat, drink, or smoke when using this product. Wash hands
thoroughly after handling.[1][13]

Storage:
» Conditions: Store in a cool (2-8 °C recommended), dry, and well-ventilated area.[1]
o Container: Keep the container tightly closed and sealed.[12][13]

o Protection: Protect from light, air, and moisture. Storing under an inert gas is recommended.

[1]

First-Aid Measures:

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Seek
immediate medical attention.[1]

o Skin Contact: Wash with plenty of soap and water. Seek immediate medical attention.[1]

o Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if
present and easy to do. Continue rinsing and get immediate medical attention.[1][12]

 Ingestion: Do NOT induce vomiting. Rinse mouth and get medical help.[1][12]

Conclusion

4-Chloro-2-iodophenol is a highly versatile and synthetically valuable intermediate. Its well-
defined physicochemical properties, predictable reactivity, and established synthesis route
make it a reliable building block for researchers in synthetic chemistry. The key to its utility lies
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in the differential reactivity of its halogen substituents, allowing for selective and controlled
molecular elaboration. When handled with the appropriate safety precautions, this compound
provides a powerful tool for the synthesis of novel organic molecules with potential applications
in pharmaceuticals, materials science, and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. synquestlabs.com [synquestlabs.com]
. 4-Chloro-2-iodophenol CAS#: 71643-66-8 [amp.chemicalbook.com]
. Scbt.com [scbt.com]

. chembk.com [chembk.com]

2
3
4
e 5. 4-Chloro-2-iodophenol | C6H4CIIO | CID 620234 - PubChem [pubchem.ncbi.nim.nih.gov]
6. 71643-66-8 | 4-Chloro-2-iodophenol - Alachem Co., Ltd. [alachem.co.jp]

7. 4-Chloro-2-iodophenol | 71643-66-8 [sigmaaldrich.com]

8. 4-Chloro-2-iodophenol | 71643-66-8 [chemicalbook.com]

9. Page loading... [guidechem.com]

e 10. nbinno.com [nbinno.com]

e 11. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for
drug discovery: A critical review - PMC [pmc.ncbi.nim.nih.gov]

e 12. echemi.com [echemi.com]
» 13. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

« To cite this document: BenchChem. [4-Chloro-2-iodophenol chemical properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583855#4-chloro-2-iodophenol-chemical-properties]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1583855?utm_src=pdf-custom-synthesis
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2601-M-X3.pdf
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8293653_EN.htm
https://www.scbt.com/es/p/4-chloro-2-iodophenol-71643-66-8
https://www.chembk.com/en/chem/phenol,%204-chloro-2-iodo-
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-iodophenol
https://www.alachem.co.jp/en/product/71643-66-8
https://www.sigmaaldrich.com/US/en/product/synthonixcorporation/sy3h3249f471?context=bbe
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8293653.htm
https://www.guidechem.com/question/what-are-the-applications-and--id135182.html
https://www.nbinno.com/article/other-organic-chemicals/4-iodophenol-a-vital-component-in-pharmaceutical-research-and-development-mp
https://pmc.ncbi.nlm.nih.gov/articles/PMC7111421/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7111421/
https://www.echemi.com/sds/4-chloro-2-iodophenol-pd180810127729.html
https://store.apolloscientific.co.uk/storage/msds/OR30481_msds.pdf
https://www.benchchem.com/product/b1583855#4-chloro-2-iodophenol-chemical-properties
https://www.benchchem.com/product/b1583855#4-chloro-2-iodophenol-chemical-properties
https://www.benchchem.com/product/b1583855#4-chloro-2-iodophenol-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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